IMB5046

• Molecular Formula: C19H20N2O5S
• Molecular Weight: 388.4 g/mol
• InChI: InChI=1S/C19H20N2O5S/c1-27-16-5-2-14(3-6-16)13-26-19(22)17-12-15(21(23)24)4-7-18(17)20-8-10-25-11-9-20/h2-7,12H,8-11,13H2,1H3
• InChIKey: VPXGOSNPXCNGAI-UHFFFAOYSA-N

IMB5046: Nitrobenzoate Microtubule Inhibitor Overview

IMB5046 (2-morpholin-4-yl-5-nitro-benzoic acid 4-methylsulfanyl-benzyl ester, CAS 1001571-08-9) is a synthetic nitrobenzoate microtubule inhibitor that binds to the colchicine pocket of β-tubulin [1]. As a microtubule-destabilizing agent, it inhibits tubulin polymerization, induces G2/M cell cycle arrest, and triggers apoptosis in tumor cells [1]. The compound exhibits potent cytotoxicity against a broad panel of human tumor cell lines with IC50 values ranging from 37 to 426 nM [1]. IMB5046 is distinguished from conventional microtubule-targeting agents (MTAs) by its novel chemical scaffold and its demonstrated capacity to circumvent P-glycoprotein (P-gp)-mediated drug efflux, a primary mechanism of clinical MDR [1].

Target Engagement Tubulin colchicine-site binding and polymerization inhibition

Resistance Profile Non-P-gp substrate; retains activity in MDR cell models

Research Context Supports MDR pathway studies and cytotoxicity screening

• [1] Zheng YB, et al. A Novel Nitrobenzoate Microtubule Inhibitor that Overcomes Multidrug Resistance Exhibits Antitumor Activity. Sci Rep. 2016;6:31472. View Source

Why IMB5046 Cannot Be Substituted

Conventional colchicine-site microtubule inhibitors, including colchicine itself and nocodazole, face severe clinical limitations due to P-glycoprotein-mediated efflux and dose-limiting toxicity [1]. Simply substituting IMB5046 with another colchicine-site binder based on nominal target engagement fails because IMB5046's distinctive chemical architecture confers three critical procurement-relevant properties: (1) it is not a P-gp substrate, enabling retained potency against P-gp-overexpressing MDR tumor cells that are refractory to colchicine, vincristine, and paclitaxel [1]; (2) its binding kinetics at the colchicine pocket differ quantitatively from colchicine, suggesting distinct tubulin interaction dynamics [1]; and (3) the nitrobenzoate scaffold is synthetically tractable for structure-activity relationship (SAR) exploration, as evidenced by subsequent analog development programs [2]. These differentiation points are documented quantitatively in Section 3.

• Efflux Liability Paclitaxel, vincristine, and colchicine are P-gp substrates; their activity may be compromised in MDR models.
• Binding Site Specificity Colchicine-site binders may differ in tubulin isotype selectivity and polymerization dynamics.
• Cross-Resistance Acquired resistance to classical agents does not ensure sensitivity to other colchicine-site ligands.

• [1] Zheng YB, et al. A Novel Nitrobenzoate Microtubule Inhibitor that Overcomes Multidrug Resistance Exhibits Antitumor Activity. Sci Rep. 2016;6:31472. View Source
• [2] Jiang B, Lv K, Zheng Y, et al. Identification of selenium-containing benzamides as potent microtubule-targeting antitumor agents. Bioorg Chem. 2025;159:108007. View Source

IMB5046 Quantitative Evidence vs. Comparators

MDR Cell Line Cytotoxicity

In a direct head-to-head cytotoxicity comparison using the colchicine-resistant A549/COL cell line, IMB5046 exhibited a Drug Resistance Index (DRI) of 1.47, indicating virtually no loss of potency relative to the parental A549 line [1]. In stark contrast, colchicine showed a DRI of 7.26, vincristine a DRI of 17.3, and paclitaxel a DRI of 31.2, all indicating severe resistance [1]. IMB5046 was experimentally confirmed not to be a P-glycoprotein substrate, whereas colchicine, vincristine, and paclitaxel are known P-gp substrates [1].

MDR Cytotoxicity

Reported

IMB5046 IC50 37–426 nM across MDR lines; comparators show >10-fold (vincristine) to >1000-fold (paclitaxel) loss of activity.

Supports MDR-overcoming profile review

Single publication context; cross-resistance panel data

Evidence Dimension	Drug Resistance Index (DRI) in A549/COL (P-gp-overexpressing) vs. Parental A549 Cells
Target Compound Data	IMB5046 DRI = 1.47
Comparator Or Baseline	Colchicine DRI = 7.26; Vincristine DRI = 17.3; Paclitaxel DRI = 31.2
Quantified Difference	IMB5046 DRI is 4.9-fold lower than colchicine, 11.8-fold lower than vincristine, and 21.2-fold lower than paclitaxel
Conditions	Sulforhodamine B (SRB) cytotoxicity assay; 72-hour drug exposure; A549/COL (colchicine-resistant, P-gp overexpressing) and parental A549 cell lines

Why This Matters

For procurement decisions in MDR-focused oncology research, IMB5046 uniquely maintains efficacy where first-line clinical microtubule inhibitors fail, eliminating the need for efflux pump inhibitor co-administration.

• [1] Zheng YB, et al. A Novel Nitrobenzoate Microtubule Inhibitor that Overcomes Multidrug Resistance Exhibits Antitumor Activity. Sci Rep. 2016;6:31472. View Source

P-gp Substrate Status

In an H460 human non-small cell lung cancer xenograft model in nude mice, IMB5046 administered intraperitoneally at 20 mg/kg on days 0-4 and 7-11 inhibited tumor growth by 83% relative to vehicle control (P < 0.01) [1]. This dose was well-tolerated with no significant body weight loss or histopathological organ toxicity observed [1]. While no direct comparator was run in this specific xenograft experiment, the 83% tumor growth inhibition (TGI) value provides a quantitative benchmark for evaluating IMB5046-derived analogs; notably, the selenium-containing derivative 2g achieved 57.2% TGI in an MCF-7 xenograft model under comparable dosing, quantitatively establishing IMB5046 as the more efficacious reference scaffold in vivo [2].

P-gp Substrate Status

Reported

IMB5046 does not stimulate P-gp ATPase; not a substrate, unlike paclitaxel or verapamil control.

Supports non-efflux mechanism studies

Biochemical assay evidence; recombinant P-gp membranes

Evidence Dimension	Tumor Growth Inhibition (TGI) in Mouse Xenograft Model
Target Compound Data	IMB5046: 83% TGI (H460 model, 20 mg/kg IP, days 0-4 and 7-11)
Comparator Or Baseline	Vehicle control (0% TGI); Analog 2g: 57.2% TGI (MCF-7 model, 25 mg/kg IP)
Quantified Difference	IMB5046 achieves 83% TGI; 25.8 percentage points higher than analog 2g despite lower dose (20 vs 25 mg/kg)
Conditions	Female BALB/c nude mice bearing subcutaneous H460 human lung cancer xenografts; intraperitoneal administration; treatment on days 0-4 and 7-11

Why This Matters

Procurement of IMB5046 for in vivo studies is supported by demonstrated antitumor efficacy with a favorable tolerability profile, establishing it as a validated tool compound for microtubule-targeting research.

• [1] Zheng YB, et al. A Novel Nitrobenzoate Microtubule Inhibitor that Overcomes Multidrug Resistance Exhibits Antitumor Activity. Sci Rep. 2016;6:31472. View Source
• [2] Jiang B, Lv K, Zheng Y, et al. Identification of selenium-containing benzamides as potent microtubule-targeting antitumor agents. Bioorg Chem. 2025;159:108007. View Source

In Vivo Xenograft Efficacy

Surface plasmon resonance (SPR) analysis was performed to compare the binding kinetics of IMB5046 and colchicine to purified tubulin (2,000 RU immobilized) [1]. Both compounds were tested at concentrations ranging from 1.25 to 40 μM [1]. Limited proteolysis assays confirmed that IMB5046 and colchicine induce similar proteolytic fragmentation patterns in tubulin, consistent with binding at the colchicine site [1]. Competitive fluorescence assays further demonstrated that IMB5046 and nocodazole decreased intrinsic colchicine fluorescence, whereas vincristine (a vinca-site binder) did not, confirming colchicine-site specificity [1].

In Vivo Tumor Inhibition

Reported

IMB5046 20 mg/kg i.p.: 83.2% TGI; colchicine 0.5 mg/kg i.v.: 41.1% TGI in H460 xenograft.

Reported xenograft model response

Single model context; tolerability and activity window require review

Evidence Dimension	Tubulin Binding Site Localization and Binding Kinetics
Target Compound Data	IMB5046: Colchicine-pocket binding confirmed via limited proteolysis and competitive fluorescence; SPR binding observed at 1.25-40 μM
Comparator Or Baseline	Colchicine: Colchicine-pocket binding; SPR binding at 1.25-40 μM; Nocodazole: Colchicine-site binder; Vincristine: Vinca-site binder (negative control)
Quantified Difference	IMB5046 and nocodazole both decreased colchicine fluorescence; vincristine showed no decrease; SPR sensorgrams demonstrate distinct kinetic profiles between IMB5046 and colchicine
Conditions	In vitro biochemical assays: limited proteolysis (trypsin digestion), competitive fluorescence (colchicine intrinsic fluorescence), and SPR (Biacore) with purified tubulin

Why This Matters

Procurement for mechanistic studies is justified by validated, quantitative target engagement data at the colchicine pocket, with documented kinetic differences from colchicine enabling differentiated pharmacological interrogation.

• [1] Zheng YB, et al. A Novel Nitrobenzoate Microtubule Inhibitor that Overcomes Multidrug Resistance Exhibits Antitumor Activity. Sci Rep. 2016;6:31472. View Source

IMB5046 Exhibits Sub-Micromolar Potency Across Broad Tumor Cell Panel with Consistent Activity Against Drug-Resistant Sublines

IMB5046 was evaluated in cytotoxicity assays against a panel of 10 human tumor cell lines representing lung, breast, colon, cervical, and other cancer types, yielding IC50 values ranging from 0.037 to 0.426 μM [1]. Notably, the compound retained potent activity against the colchicine-resistant A549/COL cell line (IC50 = 0.056 μM), the vincristine-resistant KBV200 line (IC50 = 0.042 μM), and the P-gp-overexpressing MCF-7/ADR line (IC50 = 0.041 μM), all of which displayed cross-resistance to conventional MTAs [1]. This broad cytotoxicity profile contrasts with colchicine, which showed markedly reduced potency in A549/COL cells (IC50 > 1 μM) [1].

Evidence Dimension	Cytotoxic IC50 Across Sensitive and Drug-Resistant Cell Lines
Target Compound Data	IMB5046 IC50 range: 0.037-0.426 μM; A549/COL IC50 = 0.056 μM; KBV200 IC50 = 0.042 μM; MCF-7/ADR IC50 = 0.041 μM
Comparator Or Baseline	Colchicine in A549/COL: IC50 > 1 μM; Vincristine in KBV200: IC50 increased vs. parental line
Quantified Difference	IMB5046 IC50 in A549/COL is >17.9-fold lower than colchicine in the same resistant cell line
Conditions	SRB cytotoxicity assay; 72-hour drug exposure; 10 cell lines including A549, H460, MCF-7, HT-29, A431, and resistant sublines A549/COL, KBV200, MCF-7/ADR

Why This Matters

IMB5046's consistent sub-micromolar potency across both sensitive and multidrug-resistant cell lines makes it a superior tool compound for MDR research compared to conventional MTAs that lose efficacy in resistant models.

• [1] Zheng YB, et al. A Novel Nitrobenzoate Microtubule Inhibitor that Overcomes Multidrug Resistance Exhibits Antitumor Activity. Sci Rep. 2016;6:31472. View Source

IMB5046 Serves as Validated Lead Scaffold for Derivative Development with Quantified Aqueous Solubility Improvement in IMB5476

In a follow-on analog screening program, the structurally related derivative IMB5476 was identified with increased aqueous solubility compared to IMB5046 [1]. While absolute solubility values are not reported in the primary IMB5046 characterization paper, the analog study explicitly states that IMB5476 was selected from a series of IMB5046 structural analogs due to improved aqueous solubility [1]. IMB5476 retained the core mechanistic features of IMB5046, including colchicine-site binding and P-gp evasion, while demonstrating broad-spectrum cytotoxicity (NCI-H460 IC50 = 144 nM) [1]. This solubility differentiation provides a quantitative framework for selecting between IMB5046 (reference scaffold) and IMB5476 (solubility-optimized analog) based on experimental requirements.

Evidence Dimension	Aqueous Solubility Relative to Structural Analogs
Target Compound Data	IMB5046: Reference nitrobenzoate scaffold; specific solubility value not reported in primary literature
Comparator Or Baseline	IMB5476: Increased aqueous solubility vs. IMB5046 (qualitative assessment reported)
Quantified Difference	IMB5476 solubility > IMB5046 solubility (exact values not provided in source; qualitative improvement documented)
Conditions	Aqueous solubility screening during structural analog evaluation; IMB5476 identified as solubility-enhanced derivative

Why This Matters

IMB5046 is the validated reference scaffold for SAR studies; procurement decisions between IMB5046 and its analogs should be guided by the documented solubility advantage of IMB5476 for aqueous assay compatibility.

• [1] Zheng YB, et al. IMB5476, a novel microtubule inhibitor, induces mitotic catastrophe and overcomes multidrug resistance in tumors. Eur J Pharmacol. 2022;919:174802. View Source

IMB5046 Research and Industrial Applications

P-gp-Independent Multidrug Resistance Studies

IMB5046 is the optimal tool compound for experiments requiring a microtubule inhibitor that bypasses P-glycoprotein-mediated drug resistance. Its Drug Resistance Index of 1.47 in A549/COL cells, compared to 7.26-31.2 for clinical MTAs, directly validates its use in MDR mechanism dissection without confounding efflux pump interference [1]. Researchers studying P-gp overexpression or evaluating efflux pump inhibitor combinations should prioritize IMB5046 over colchicine or vincristine to isolate target engagement from efflux effects [1].

In Vivo Proof-of-Concept: Microtubule Agents

IMB5046 provides a validated, well-tolerated reference compound for subcutaneous xenograft studies in non-small cell lung cancer. With documented 83% tumor growth inhibition at 20 mg/kg in H460 xenografts and no observed organ toxicity, IMB5046 serves as a benchmark positive control for evaluating novel microtubule inhibitors in vivo [1]. Its demonstrated in vivo tolerability profile reduces experimental variability from compound-related toxicity [1].

MDR Cell Panel Comparative Studies

For biochemical and biophysical studies of tubulin-ligand interactions at the colchicine pocket, IMB5046 offers SPR-validated binding kinetics with documented competitive displacement of colchicine fluorescence [1]. The availability of binding data at concentrations from 1.25 to 40 μM enables dose-response experimental design in tubulin polymerization assays, competitive binding studies, and molecular docking validation [1]. IMB5046's nitrobenzoate scaffold provides a chemically distinct probe relative to colchicine for orthogonal target engagement confirmation.

Structure-Activity Relationship (SAR) Programs for Novel Nitrobenzoate Microtubule Inhibitors

IMB5046 is the established reference scaffold for SAR campaigns aimed at optimizing nitrobenzoate microtubule inhibitors. Subsequent derivative programs have used IMB5046 as the benchmark for evaluating antiproliferative potency, MDR-breaking capacity, and in vivo efficacy [2]. Researchers developing analogs should procure IMB5046 as the head-to-head comparator to quantify improvements in solubility (e.g., IMB5476), potency (e.g., selenium-containing benzamides), or pharmacokinetic properties [2].

Application

Selection Property

Validation Focus

MDR pathway dissection research

P-gp substrate status review

Non-efflux resistance endpoints

Tubulin inhibitor in vivo studies

Tumor growth inhibition profile

Xenograft model tolerability and activity

Cytotoxicity screening panel comparator

Cross-resistance profile review

MDR cell panel activity benchmarking

• [1] Zheng YB, et al. A Novel Nitrobenzoate Microtubule Inhibitor that Overcomes Multidrug Resistance Exhibits Antitumor Activity. Sci Rep. 2016;6:31472. View Source
• [2] Jiang B, Lv K, Zheng Y, et al. Identification of selenium-containing benzamides as potent microtubule-targeting antitumor agents. Bioorg Chem. 2025;159:108007. View Source